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Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
StickyCat Cl is a water-soluble, ruthenium-based olefin metathesis catalyst.[1] Its robust

nature and high stability in air make it a versatile tool for various polymerization reactions,

particularly Ring-Opening Metathesis Polymerization (ROMP). A key feature of StickyCat Cl is
its insolubility in organic solvents, which facilitates straightforward removal of the ruthenium

catalyst residue post-polymerization, a critical consideration for applications in materials

science and drug development where polymer purity is paramount.[1] The catalyst's substrate

scope is comparable to well-established catalysts like the Grubbs second-generation and nitro-

Grela catalysts.[1]

These application notes provide an overview of the use of StickyCat Cl in the synthesis of

polymers, with a focus on polynorbornene derivatives. Detailed experimental protocols and

representative data are presented to guide researchers in utilizing this catalyst for their specific

applications.

Key Applications
The primary application of StickyCat Cl in polymer synthesis is Ring-Opening Metathesis

Polymerization (ROMP). ROMP is a powerful chain-growth polymerization technique for cyclic

olefins, driven by the relief of ring strain. This method allows for the synthesis of a wide variety
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of functionalized polymers with controlled molecular weights and narrow molecular weight

distributions.

StickyCat Cl is particularly well-suited for the ROMP of strained cyclic olefins such as:

Norbornene and its derivatives

Dicyclopentadiene (DCPD)

Cyclooctene and its derivatives

The resulting polymers find use in diverse areas including advanced materials, drug delivery

systems, and biomimetic materials.

Data Presentation
The following tables summarize representative quantitative data for the synthesis of

polynorbornene using StickyCat Cl. These values are based on typical results obtained with

similar second-generation ruthenium metathesis catalysts.

Table 1: Effect of Monomer-to-Catalyst Ratio ([M]/[C]) on Polymer Properties

Entry
[M]/[C]
Ratio

Polymerizat
ion Time (h)

Conversion
(%)

Mn (kDa) PDI

1 200:1 2 >95 25.4 1.15

2 500:1 2 >95 62.8 1.21

3 1000:1 3 >90 115.2 1.28

Mn = Number-average molecular weight, PDI = Polydispersity Index (Mw/Mn)

Table 2: ROMP of Functionalized Norbornene Derivatives
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Monomer
[M]/[C]
Ratio

Solvent
Conversion
(%)

Mn (kDa) PDI

Norbornene 500:1
Dichlorometh

ane
>95 62.8 1.21

5-

Norbornene-

2-carboxylic

acid methyl

ester

500:1
Dichlorometh

ane
>90 75.1 1.25

5-

Norbornene-

2-methanol

500:1

Dichlorometh

ane/Methanol

(9:1)

>85 58.9 1.30

Experimental Protocols
General Considerations

Catalyst Handling: StickyCat Cl exhibits high stability and can be handled in the air for short

periods.[1] For long-term storage, it is recommended to store it under an inert atmosphere at

2-8 °C.[1]

Solvents: While StickyCat Cl is water-soluble, the ROMP reactions are typically carried out

in organic solvents in which the monomer and resulting polymer are soluble.

Dichloromethane (CH₂Cl₂) is a common choice.

Monomer Purity: The purity of the monomer is crucial for achieving controlled polymerization

and high molecular weight polymers. It is recommended to purify monomers by distillation or

column chromatography before use.

Protocol 1: Synthesis of Polynorbornene via ROMP
This protocol describes a general procedure for the ring-opening metathesis polymerization of

norbornene using StickyCat Cl.

Materials:
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Norbornene

StickyCat Cl

Dichloromethane (CH₂Cl₂, anhydrous)

Methanol

Ethyl vinyl ether

Procedure:

Monomer Solution Preparation: In a clean, dry Schlenk flask under an inert atmosphere

(e.g., argon or nitrogen), dissolve the desired amount of norbornene in anhydrous

dichloromethane. The concentration of the monomer can be varied, but a typical starting

point is 1 M.

Catalyst Solution Preparation: In a separate vial, weigh the required amount of StickyCat Cl
based on the desired monomer-to-catalyst ratio (e.g., 500:1).

Initiation of Polymerization: Add the solid StickyCat Cl to the stirring monomer solution at

room temperature.

Polymerization: Allow the reaction to proceed for the desired amount of time (typically 1-4

hours). The progress of the reaction can be monitored by techniques such as ¹H NMR

spectroscopy or by observing an increase in the viscosity of the solution.

Termination: To terminate the polymerization, add a small amount of a chain transfer agent,

such as ethyl vinyl ether (approximately 100 equivalents with respect to the catalyst). Stir for

20-30 minutes.

Polymer Precipitation and Catalyst Removal: Precipitate the polymer by slowly adding the

reaction mixture to a large volume of vigorously stirring methanol. The white, fibrous

polynorbornene will precipitate out of the solution. The water-soluble StickyCat Cl and its

byproducts will remain in the methanol/dichloromethane solution.
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Isolation and Drying: Collect the polymer by filtration, wash it with fresh methanol, and dry it

under vacuum to a constant weight.

Characterization:

The resulting polymer can be characterized by:

Gel Permeation Chromatography (GPC): To determine the number-average molecular

weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the polymer

structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

Visualizations
Experimental Workflow for ROMP
Caption: Workflow for Ring-Opening Metathesis Polymerization (ROMP) using StickyCat Cl.

Logical Relationship of Catalyst Properties and Benefits
Caption: Relationship between StickyCat Cl properties and its advantages in polymer

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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